2-chloro-N-(5-nitropyridin-2-yl)acetamide

• Molecular Formula: C7H6ClN3O3
• Molecular Weight: 215.59 g/mol
• IUPAC Name: 2-chloro-N-(5-nitropyridin-2-yl)acetamide
• InChI: InChI=1S/C7H6ClN3O3/c8-3-7(12)10-6-2-1-5(4-9-6)11(13)14/h1-2,4H,3H2,(H,9,10,12)
• InChI Key: RXKHVEPBKYJCOQ-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1[N+](=O)[O-])NC(=O)CCl

Description

2-chloro-N-(5-nitropyridin-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-nitropyridin-2-yl)acetamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in cellular processes, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-(5-nitropyridin-2-yl)acetamide has both biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, leading to their death. It has also been shown to inhibit the growth of bacterial strains by disrupting the bacterial cell wall.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-(5-nitropyridin-2-yl)acetamide is its potential as a therapeutic agent for cancer and bacterial infections. However, one of the limitations of the compound is its toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for the study of 2-chloro-N-(5-nitropyridin-2-yl)acetamide. One area of research is the optimization of the synthesis method to increase yield and purity. Another direction is the investigation of the compound's potential as a therapeutic agent for other diseases such as viral infections. Additionally, the compound's mechanism of action needs to be further elucidated to better understand its potential applications.

Scientific Research Applications

2-chloro-N-(5-nitropyridin-2-yl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. The compound has shown promising results in inhibiting the growth of cancer cells and has been studied as a potential anticancer agent. It has also been investigated for its antimicrobial properties and has shown activity against various bacterial strains.

Synthesis routes and methods

Procedure details

2-Amino-5-nitropyridine (19) (4.0 g, 28.8 mmol) was dissolved in THF (300 mL). TEA (12.0 mL, 86.1 mmol) was added and the stirred mixture cooled to 0° C. Chloroacetyl chloride (7.0 mL, 87.9 mmol) was added dropwise. The stirred solution was allowed to warm to rt then stirred at this temperature for 1 hour. The mixture was heated at reflux for 1 hour. The solvent was evaporated in vacuo and the residue partitioned between DCM (100 mL) and saturated aqueous sodium bicarbonate solution (50 mL). The layers were separated and the organic phase washed with saturated brine solution (50 mL), then separated, dried over MgSO4, filtered and concentrated in vacuo. Approximately half the crude product was purified by column chromatography (Biotage SP1) eluting with isohexane→30% EtOAc-isohexane, combining the crude material with this purified product. The combined material was triturated with EtOAc-isohexane to provide the title compound as a brown solid (3.6 g, 58%); Rf: 0.45 (3:1 isohexane-EtOAc).